Cas no 1892497-64-1 (2-(3-Fluorophenyl)propane-1-sulfonamide)

• Product Name: 2-(3-Fluorophenyl)propane-1-sulfonamide
• CAS No: 1892497-64-1
• MF: C₉H₁₂FNO₂S
• MW: 217.260484695435
• CID: 5831279
• PubChem ID: 115030022
• Update Time: 2025-06-09

2-(3-Fluorophenyl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluorophenyl)propane-1-sulfonamide
• 1892497-64-1
• EN300-7541714

• Inchi： 1S/C9H12FNO2S/c1-7(6-14(11,12)13)8-3-2-4-9(10)5-8/h2-5,7H,6H2,1H3,(H2,11,12,13)
• InChI Key： GECLCEKRULIFPA-UHFFFAOYSA-N
• SMILES： S(CC(C)C1C=CC=C(C=1)F)(N)(=O)=O

Computed Properties

• Exact Mass: 217.05727796g/mol
• Monoisotopic Mass: 217.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-(3-Fluorophenyl)propane-1-sulfonamide

Introduction to 2-(3-Fluorophenyl)propane-1-sulfonamide (CAS No. 1892497-64-1)

2-(3-Fluorophenyl)propane-1-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 1892497-64-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the sulfonamide class, a well-documented group of molecules known for their diverse biological activities and therapeutic potential. The presence of a fluorine substituent at the para position of the phenyl ring introduces unique electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery and development.

The structure of 2-(3-Fluorophenyl)propane-1-sulfonamide consists of a propane backbone substituted with a sulfonamide group at the first carbon and a 3-fluorophenyl ring attached to the sulfonamide nitrogen. This architectural design not only contributes to its distinct chemical profile but also opens up possibilities for modulating its pharmacokinetic and pharmacodynamic properties. The fluorine atom, being highly electronegative, can influence the compound's solubility, metabolic stability, and binding affinity to biological targets, which are critical factors in determining its efficacy as a drug candidate.

In recent years, sulfonamides have been extensively studied due to their broad spectrum of biological activities. They serve as key scaffolds in the development of antibiotics, anti-inflammatory agents, and even anticancer drugs. The introduction of fluorine into the sulfonamide structure has further enhanced their potential by improving metabolic stability and binding interactions with enzymes and receptors. For instance, fluorinated sulfonamides have been shown to exhibit enhanced binding affinity to target proteins, which can lead to more potent and selective therapeutic agents.

One of the most compelling aspects of 2-(3-Fluorophenyl)propane-1-sulfonamide is its potential application in the treatment of various diseases. Current research indicates that this compound may possess inhibitory properties against certain enzymes and receptors involved in pathogenic processes. Specifically, studies have suggested that it could interact with targets such as dihydrofolate reductase (DHFR) or carbonic anhydrase, which are implicated in conditions like cancer and inflammation. The fluorine substituent plays a crucial role in modulating these interactions, potentially enhancing the compound's therapeutic efficacy.

The synthesis of 2-(3-Fluorophenyl)propane-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic chemistry that enable the production of such intricate molecules.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-(3-Fluorophenyl)propane-1-sulfonamide and its potential biological targets. These studies utilize advanced algorithms to predict binding affinities, identify key interaction sites, and optimize lead structures for better pharmacological activity. The integration of computational methods with experimental data has accelerated the drug discovery process significantly, allowing researchers to screen large libraries of compounds more efficiently.

The pharmacological profile of 2-(3-Fluorophenyl)propane-1-sulfonamide is further illuminated by preclinical studies conducted in vitro and in vivo. These studies aim to evaluate its efficacy against specific disease models while assessing its safety profile. Preliminary results have shown promising activity against certain cancer cell lines, where the compound demonstrated inhibitory effects on proliferation and induced apoptosis. Additionally, its anti-inflammatory properties have been observed in animal models, suggesting potential applications in treating inflammatory disorders.

The role of fluorine chemistry in medicinal drug development cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts due to modifications in lipophilicity, metabolic stability, and tissue distribution. In the case of 2-(3-Fluorophenyl)propane-1-sulfonamide, the fluorine atom at the phenyl ring contributes to these favorable properties, making it an attractive scaffold for further medicinal chemistry optimization.

Future directions for research on 2-(3-Fluorophenyl)propane-1-sulfonamide include exploring its mechanism of action in greater detail and identifying any off-target effects that might arise from its interactions with biological systems. Additionally, structural modifications can be employed to enhance its therapeutic index by improving potency while minimizing side effects. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in translating this compound from a laboratory discovery into a viable therapeutic option.

The growing interest in fluorinated sulfonamides underscores their significance as a class of bioactive molecules with immense potential for drug development. As research continues to uncover new applications for compounds like 2-(3-Fluorophenyl)propane-1-sulfonamide, it is likely that we will see further advancements in treating complex diseases through innovative chemical solutions.